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For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the principles and applications of

potassium chlorate (KClO₃) in the formulation of chemical oxygen generators, often referred

to as "oxygen candles."

Introduction
Chemical oxygen generators are devices that produce breathable oxygen through a chemical

reaction. They are essential for life support in environments where a standard oxygen supply is

unavailable or impractical, such as in aircraft, submarines, spacecraft, and mine rescue

apparatus.[1] Generators utilizing the thermal decomposition of alkali metal chlorates, like

potassium chlorate, are valued for their long shelf life, high oxygen density, and reliability. The

core principle involves initiating a self-sustaining, exothermic decomposition of the chlorate,

which releases a steady stream of oxygen gas.[1]

Chemical Principles
The generation of oxygen from potassium chlorate is primarily achieved through its thermal

decomposition. The reaction can proceed via two main pathways, significantly influenced by

the presence of a catalyst.

Uncatalyzed Decomposition: When heated above its melting point (356 °C) to temperatures

around 400 °C, potassium chlorate decomposes into potassium perchlorate (KClO₄) and
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potassium chloride (KCl).[2] Upon further heating, the potassium perchlorate decomposes to

yield potassium chloride and oxygen.[2]

4 KClO₃(s) → 3 KClO₄(s) + KCl(s)

KClO₄(s) → KCl(s) + 2 O₂(g)

Catalyzed Decomposition: The addition of a catalyst, most commonly manganese (IV) oxide

(MnO₂), significantly lowers the decomposition temperature and directs the reaction to a

more efficient, single-step process.[3][4] This is the preferred pathway for chemical oxygen

generators.

2 KClO₃(s) + Catalyst → 2 KCl(s) + 3 O₂(g)[4]

The catalyzed reaction is exothermic and, once initiated, can be self-sustaining, especially

when combined with a fuel source within the generator's core.[1]

Uncatalyzed Pathway

Potassium Chlorate (KClO₃)

Potassium Perchlorate (KClO₄)

Heat (~400°C)

Potassium Chloride (KCl) + Oxygen (O₂)

Heat + Catalyst

Further Heating

MnO₂ Catalyst

Lowers Temp.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://en.wikipedia.org/wiki/Potassium_chlorate
https://en.wikipedia.org/wiki/Potassium_chlorate
https://oercommons.org/courseware/lesson/99735/student/?section=9
https://www.youtube.com/watch?v=3vWAG9GvpHs
https://www.youtube.com/watch?v=3vWAG9GvpHs
https://www.researchgate.net/publication/288222728_Overview_of_oxygen_generator_materials
https://www.benchchem.com/product/b1238904?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decomposition pathways of potassium chlorate.

Quantitative Data Summary
The efficiency and composition of oxygen generators are critical parameters. The following

tables summarize key quantitative data.

Table 1: Physicochemical Properties of Potassium Chlorate

Property Value

Molar Mass 122.55 g/mol [5]

Melting Point 356 °C[2]

Decomposition Temp. (uncatalyzed) ~400 °C[2]

| Theoretical Oxygen Yield (by mass) | 39.17% |

Table 2: Typical Composition of a Chlorate-Based Oxygen Generator ("Oxygen Candle") Note:

Most commercial generators use sodium chlorate for higher oxygen yield by mass, but the

component principles are analogous for potassium chlorate.
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Component Chemical Example Weight Percentage Purpose

Oxidizer
Sodium/Potassium
Chlorate

85 - 92%
Primary source of
oxygen.[6]

Fuel Iron (Fe) Powder 3 - 6%

Provides heat to

sustain the exothermic

reaction.[6][7]

Catalyst
Manganese Dioxide

(MnO₂)
< 2%

Lowers the

decomposition

temperature.[1]

Chlorine Scavenger
Barium Peroxide

(BaO₂)
< 5%

Smoothes

decomposition and

suppresses toxic

chlorine gas

formation.[7][8]

| Binder | Glass Fibers | 1 - 4% | Provides structural integrity to the molded candle.[9][10] |

Table 3: Oxygen Yield Data

Parameter Value Notes

Theoretical Yield 100%
Calculated from the
stoichiometry of 2 KClO₃
→ 2 KCl + 3 O₂.[11]

Experimental Yield 67% - 95%

Varies based on experimental

conditions, purity of reagents,

and completeness of the

reaction.[5][12][13]

Commercial Unit Performance ~6.5 man-hours of O₂ per kg
For a typical sodium chlorate-

based candle.[7]

| Operational Duration | 12 to 22 minutes | For emergency aircraft oxygen generators.[7] |
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Protocols: Experimental Procedures
Protocol 1: Gravimetric Analysis of Oxygen Yield from
KClO₃
Objective: To experimentally determine the mass percentage of oxygen in potassium chlorate
by thermal decomposition.

Materials:

Potassium chlorate (KClO₃), pure

Manganese (IV) oxide (MnO₂), catalyst

High-temperature ceramic crucible with lid

Analytical balance (± 0.001 g)

Ring stand, ring clamp, and clay triangle

Bunsen burner

Crucible tongs

Safety goggles and lab coat

Methodology:

Crucible Preparation: Thoroughly clean and dry the crucible and its lid. Heat them strongly

with the Bunsen burner for 5 minutes to remove any residual moisture. Allow to cool

completely to room temperature on a heat-proof mat.[14]

Initial Weighing: Using crucible tongs, weigh the empty, cool crucible and lid on an analytical

balance. Record this mass.[15]

Sample Preparation: Add approximately 1.0 to 1.5 grams of potassium chlorate to the

crucible. Weigh the crucible, lid, and KClO₃ sample together. Record this mass precisely.[16]
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Catalyst Addition (Optional but Recommended): Add a small amount of MnO₂ (approx. 0.1-

0.2 g) to the crucible and gently mix with the KClO₃. The catalyst speeds up the reaction.[16]

Apparatus Setup: Place the crucible on the clay triangle supported by the ring clamp and

stand. Place the lid slightly ajar to allow the evolved oxygen gas to escape.[16]

Heating Procedure:

Begin heating the crucible gently with the Bunsen burner for approximately 8 minutes.[16]

This prevents the sample from splattering.

Increase the flame intensity and heat strongly for an additional 10-12 minutes, ensuring

the bottom of the crucible glows red.[14][16]

Cooling and Weighing: Turn off the burner, fully cover the crucible with the lid using tongs,

and allow it to cool completely to room temperature (at least 10-15 minutes). Weigh the

cooled crucible, lid, and the remaining solid residue (potassium chloride). Record this mass.

[15]

Heating to Constant Mass: To ensure the decomposition is complete, repeat the heating

(Step 6.2 for 6 minutes) and cooling/weighing (Step 7) cycles until two consecutive mass

readings are within ±0.02 g of each other.[16]

Calculations:

Mass of KClO₃ = (Mass of crucible + lid + sample) - (Mass of empty crucible + lid)

Mass of Oxygen Lost = (Mass of crucible + lid + sample) - (Mass of crucible + lid + residue

after final heating)

Experimental % Oxygen = (Mass of Oxygen Lost / Mass of KClO₃) x 100[16]
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Caption: Experimental workflow for gravimetric analysis.
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Protocol 2: Preparation and Functional Test of a Lab-
Scale Oxygen Candle
Objective: To prepare a small-scale chemical oxygen generator and demonstrate its self-

sustaining reaction. (Caution: This protocol involves exothermic reactions and should be

performed in a fume hood with appropriate safety measures.)

Materials:

Potassium chlorate (KClO₃), finely powdered

Iron (Fe) powder, fine mesh

Manganese (IV) oxide (MnO₂), finely powdered

Non-combustible mold (e.g., a small ceramic crucible)

Glass stirring rod

High-temperature ignition source (e.g., propane torch or high-temp lighter)

Heat-resistant surface (ceramic tile or sand bath)

Safety goggles, face shield, and thermal gloves

Methodology:

Component Preparation: Weigh the components according to a specified ratio, for example:

88% KClO₃, 8% Fe powder, and 4% MnO₂ by mass. Ensure all components are dry and

finely powdered for homogeneity.

Homogenous Mixing: In a clean, dry beaker, carefully and gently combine the weighed

powders. Use a glass stirring rod to mix the components thoroughly until a uniform gray

powder is achieved. CRITICAL: Avoid friction, grinding, or impact during mixing as this can

cause premature ignition.

Molding the Candle: Place the non-combustible mold onto a stable, heat-resistant surface.

Carefully pour the powder mixture into the mold. Gently tap the mold to settle the powder,
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but do not compact it with high pressure in a laboratory setting without specialized

equipment.

Setup for Ignition: Place the entire setup (mold on heat-resistant surface) inside a fume

hood. Ensure there are no flammable materials nearby.

Ignition: Donning a face shield and thermal gloves, use the high-temperature ignition source

to heat a small spot on the top surface of the powder mixture until a glow is observed. Once

the reaction initiates (indicated by a smoldering, glowing spot), remove the ignition source

immediately.

Observation: Observe the reaction as it propagates through the mixture. The iron powder will

burn, sustaining the heat required for the catalyzed decomposition of the potassium
chlorate, which in turn releases the oxygen that supports the combustion of the iron. The

candle should smolder and release gas without a violent flame.

Testing for Oxygen: (Optional) Once the reaction is steadily underway, a glowing wood splint

can be carefully introduced near the surface of the candle. The splint should relight,

confirming the production of oxygen.[17]

Cooldown: Allow the mold and residue to cool completely for several hours before handling

or disposal.

Safety Precautions
Oxidizing Agent: Potassium chlorate is a strong oxidizing agent. It can form explosive

mixtures with combustible materials such as sugar, sulfur, or phosphorus.[2]

Purity: Reagents must be very pure. Contamination can lead to uncontrolled or explosive

decomposition.[2]

Temperature Control: The decomposition reaction is exothermic and can become self-

accelerating. Careful temperature control is essential, especially during initial heating.[1]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

appropriate gloves when handling potassium chlorate. A face shield is recommended for

experiments involving heating.
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Handling: Avoid friction, shock, or impact when handling mixtures containing potassium
chlorate.

Ventilation: All heating and decomposition experiments should be performed in a well-

ventilated laboratory or a fume hood to avoid inhalation of any potential byproducts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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